Cas no 1805172-28-4 (4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride
• CAS No: 1805172-28-4
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867083
• Update Time: 2025-05-20

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-2-1-3(5(9)13)12-7(14)4(2)6(10)11/h1,6H,(H,12,14)
• InChI Key： XTDCNLGPFXKQQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride

Introduction to 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride (CAS No. 1805172-28-4)

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1805172-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride, particularly the presence of a chloro group, a difluoromethyl substituent, and a hydroxypyridine core, make it a versatile intermediate in the synthesis of various bioactive molecules.

The compound’s molecular structure consists of a pyridine ring substituted with a hydroxyl group at the 2-position, a chloro group at the 4-position, and a difluoromethyl group at the 3-position. Additionally, the 6-position of the pyridine ring is functionalized with a carbonyl chloride group (carbonyl chloride), which is highly reactive and serves as a crucial electrophile in organic synthesis. This reactivity makes 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride an invaluable building block for constructing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their ability to interact with biological targets such as enzymes and receptors. The unique combination of substituents in 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride suggests that it may exhibit potent activity against various diseases, including cancer, inflammation, and infectious disorders. For instance, the difluoromethyl group is known to enhance metabolic stability and bioavailability of drug candidates, while the hydroxypyridine moiety can participate in hydrogen bonding interactions with biological targets, improving binding affinity.

One of the most compelling aspects of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride is its utility as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). The carbonyl chloride functionality allows for facile introduction of amide or ester linkages, which are common in drug molecules. This reactivity has been leveraged in several synthetic strategies to develop novel chemotherapeutic agents. For example, researchers have utilized this compound to construct pyridine-based scaffolds that mimic natural products with known biological activities. Such efforts have led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their structural diversity and biological relevance. Pyridines are particularly valuable due to their prevalence in biologically active molecules and their ability to modulate various biological pathways. The structural motif present in 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride aligns well with this trend, making it an attractive candidate for further exploration.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates from large libraries of compounds. 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride has been incorporated into virtual screening campaigns aimed at identifying inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory activity against these targets, potentially leading to new therapeutic strategies for oncological diseases.

The synthesis of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation reactions to introduce the chloro substituent, protection-deprotection strategies to handle the hydroxyl group, and electrophilic substitution reactions to position the difluoromethyl group appropriately. These synthetic methodologies are well-documented in organic chemistry literature and have been optimized for scalability and yield improvement.

The reactivity of the carbonyl chloride group in 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride also opens up possibilities for further functionalization through nucleophilic addition reactions. This property has been exploited in synthesizing complex derivatives such as pyridine-based peptidomimetics and protease inhibitors. Such derivatives are being actively investigated for their potential applications in treating neurological disorders and infectious diseases.

In conclusion,4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carbonyl chloride (CAS No. 1805172-28-4) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for synthesizing bioactive molecules. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.